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Cat. No.: B2949866

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and materials science, halogenated anilines
serve as pivotal building blocks. Their unique electronic properties and synthetic versatility
allow for the construction of complex molecular architectures with tailored biological activities
and material characteristics. This guide focuses on a particularly intriguing, yet sparsely
documented, member of this class: 3-Bromo-2,4,5-trifluoroaniline. While its full potential is
still being uncovered, its structure suggests significant promise as a precursor for novel
pharmaceuticals and advanced materials. This document aims to consolidate the currently
available technical information and provide expert insights into its properties, handling, and
potential applications, thereby serving as a valuable resource for researchers navigating the
frontiers of chemical synthesis.

Section 1: Chemical Identity and Core Properties
Nomenclature and Identification

o Systematic Name: 3-Bromo-2,4,5-trifluoroaniline
e CAS Number: 2055841-42-2[1][2][3][4][5]

e Molecular Formula: CeHsBrFsN[1][2][3]
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e Molecular Weight: 226.00 g/mol [1]

« MDL Number: MFCD30530500[1]

Physicochemical Properties

A comprehensive experimental characterization of the physical properties of 3-Bromo-2,4,5-
trifluoroaniline is not readily available in the current body of scientific literature. However,
based on the properties of structurally similar fluoro- and bromo-anilines, the following
characteristics can be anticipated:

Property Predicted Value/State Rationale & Expert Insight

The presence of multiple
halogens and an amino group

capable of hydrogen bonding

Physical State Solid at room temperature ] ] ]
typically results in a higher
melting point compared to non-
substituted aniline.
] ] ] Experimental determination is
Melting Point Not available )
required for an accurate value.
Expected to be elevated due to
Boiling Point Not available its molecular weight and
polarity.
Likely soluble in common The aromatic and halogenated
N organic solvents (e.g., DCM, nature suggests lipophilicity,
Solubility . .
THF, Ethyl Acetate). Poorly while the amino group
soluble in water. provides some polarity.

It is imperative for researchers to experimentally determine these properties for their specific
batches of the compound to ensure accuracy in reaction setup and purification.

Section 2: Safety, Handling, and Storage
Hazard Identification
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3-Bromo-2,4,5-trifluoroaniline is classified as an irritant and is harmful.[1] The available

safety data sheets (SDS) indicate the following hazard classifications:

» Acute Toxicity, Oral (Category 4)
o Acute Toxicity, Dermal (Category 4)
o Acute Toxicity, Inhalation (Category 4)

o Skin Corrosion/Irritation (Category 2)

» Serious Eye Damage/Eye Irritation (Category 2)

e Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation) (Category 3)

Precautionary Measures and Personal Protective

Equipment (PPE)

Given the hazardous nature of this compound, strict adherence to safety protocols is essential.

Precautionary Area

Recommended Protocol

Engineering Controls

Work in a well-ventilated fume hood to minimize

inhalation exposure.

Eye Protection

Wear chemical safety goggles and a face shield.

Skin Protection

Wear nitrile or neoprene gloves and a lab coat.

Ensure full skin coverage.

Respiratory Protection

If working with the solid material where dust
may be generated, a NIOSH-approved

respirator is recommended.

Handling

Avoid generating dust. Wash hands thoroughly
after handling.

Storage
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Proper storage is crucial to maintain the integrity of 3-Bromo-2,4,5-trifluoroaniline. It should
be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Section 3: Synthesis and Reactivity
Synthetic Approaches

While a specific, detailed, and peer-reviewed synthesis protocol for 3-Bromo-2,4,5-
trifluoroaniline is not readily available in the chemical literature, its synthesis can be logically
approached based on established methodologies for the preparation of similar polyhalogenated
anilines. A plausible synthetic route would likely involve the bromination of a trifluoroaniline
precursor.

Conceptual Synthetic Workflow:

2,4,5-Trifluoroaniline

A

Purification
(e.g., Column Chromatography)

Brominating Agent
(e.g., NBS, Br2)

Yy

Y

Reaction » 3-Bromo-2,4,5-trifluoroaniline
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(e.g., Acetonitrile, DMF)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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